Cas no 16296-90-5 (Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)-)

Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)- structure
16296-90-5 structure
Product Name:Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)-
CAS No:16296-90-5
MF:C10H7ClOS
MW:210.679980516434
MDL:MFCD09878535
CID:1346127
PubChem ID:11390195
Update Time:2025-04-20

Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)-
    • 1-(5-chloro-1-benzothiophen-3-yl)ethanone
    • 1-(5-Chlorobenzothiophen-3-yl)ethanone
    • 1-(5-chlorobenzo[b]thiophen-3-yl)ethan-1-one
    • AKOS027270083
    • 1-(5-Chloro-1-benzothiophen-3-yl)ethan-1-one
    • SCHEMBL8290149
    • A925473
    • 3-acetyl-5-chlorobenzo[b]thiophene
    • DB-190559
    • AS-65269
    • XDMSMJRHOBFWDD-UHFFFAOYSA-N
    • 16296-90-5
    • 1-(5-Chlorobenzo[b]thiophen-3-yl)ethanone
    • 3-acetyl-5-chlorobenzo[b]thiophen
    • 1-(5-Chlorobenzo[b]thiophen-3-yl)ethanone ,97%
    • DTXSID60464381
    • MDL: MFCD09878535
    • Inchi: 1S/C10H7ClOS/c1-6(12)9-5-13-10-3-2-7(11)4-8(9)10/h2-5H,1H3
    • InChI Key: XDMSMJRHOBFWDD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C(C)=O)=CS2

Computed Properties

  • Exact Mass: 209.99071
  • Monoisotopic Mass: 209.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)- Pricemore >>

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